2-piperidino-N-[3-(2-pyrazinyloxy)phenyl]acetamide
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Description
2-piperidino-N-[3-(2-pyrazinyloxy)phenyl]acetamide, commonly referred to as PPA, is an important organic compound in the field of research and industry. It has a molecular formula of C17H20N4O2 and an average mass of 312.366 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of 17 carbon atoms, 20 hydrogen atoms, 4 nitrogen atoms, and 2 oxygen atoms . The monoisotopic mass is 312.158630 Da .Scientific Research Applications
Anxiolytic Applications
- Anxiolytic Properties : Some piperidine acetamide derivatives, including compounds similar to 2-piperidino-N-[3-(2-pyrazinyloxy)phenyl]acetamide, have shown efficacy in models predictive of clinical anxiety treatment. They demonstrated modest affinity for neurokinin NK-1 and 2 receptors, which play a role in mood and emotion regulation (Kordik et al., 2006).
Alzheimer's Disease Research
- Potential Alzheimer's Treatment : Piperazin-1-yl and pyrazinyl acetamides, a class similar to the compound , have been explored as selective and potent acetylcholinesterase inhibitors and amyloid β aggregation inhibitors. These compounds could have potential therapeutic applications in Alzheimer's disease (Umar et al., 2019).
Anti-Estrogenic Activity
- Antiestrogenic Activity : Certain piperidinoethoxy analogues have shown effectiveness as antiestrogens, which may have implications in treatments where estrogen receptor modulation is beneficial (Sharma et al., 1990).
Gastroprotective Activity
- Gastroprotective Properties : Piperidino acetamide derivatives have been identified with histamine H2 receptor antagonistic activity, demonstrating both gastric anti-secretory and gastroprotective actions. This suggests potential applications in treating gastrointestinal disorders (Hirakawa et al., 1998).
Antitumor Activity
- Potential in Antitumor Therapy : N-Substituted piperidinyl acetamides have shown promising results in antitumor evaluations, suggesting a potential role in cancer therapy (Hamama et al., 2013).
Anticonvulsant Activity
- Anticonvulsant Potential : Compounds structurally related to this compound have been evaluated for anticonvulsant activity, showing promise in this area (Dawidowski et al., 2020).
Antioxidant and Anti-inflammatory Effects
- Antioxidant and Anti-inflammatory : Some derivatives have shown notable antioxidant, analgesic, and anti-inflammatory activities, suggesting a broad therapeutic potential (Nayak et al., 2014).
Properties
IUPAC Name |
2-piperidin-1-yl-N-(3-pyrazin-2-yloxyphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O2/c22-16(13-21-9-2-1-3-10-21)20-14-5-4-6-15(11-14)23-17-12-18-7-8-19-17/h4-8,11-12H,1-3,9-10,13H2,(H,20,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMZSIJLNUYSHPL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC(=O)NC2=CC(=CC=C2)OC3=NC=CN=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.37 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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